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Compound of Interest

Compound Name: Sodium ionophore VIIi

Cat. No.: B062087

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methods and protocols for utilizing Sodium
lonophore VIl (also known as bis[(12-crown-4)methyl] 2,2-didodecylmalonate) to effectively
increase intracellular sodium concentrations in a variety of cell types. This document outlines
the mechanism of action, provides experimental protocols, and summarizes key quantitative
data to guide researchers in their experimental design.

Introduction

Sodium lonophore Vil is a lipophilic molecule that facilitates the transport of sodium ions
(Na*) across biological membranes.[1] By selectively binding to Na*, it effectively shuttles
these ions into the cytoplasm, leading to a controlled increase in the intracellular sodium
concentration.[1] This capability makes it a valuable tool for studying the roles of intracellular
sodium in various cellular processes, including signal transduction, ion channel function, and
cell viability.

Chemical Properties of Sodium lonophore VIII:
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Property Value

Synonyms bis[(12-crown-4)methyl] 2,2-didodecylmalonate
Molecular Formula CasHsa0O12

Molecular Weight 817.1 g/mol

Mechanism of Action

Sodium lonophore VIl functions as a carrier ionophore. Its structure contains two crown ether
moieties that create a hydrophilic pocket with a high affinity for sodium ions. The exterior of the
molecule is hydrophobic, allowing it to readily insert into and traverse the lipid bilayer of cell
membranes. The ionophore binds a sodium ion on one side of the membrane, diffuses across,
and releases the ion on the other side, thereby increasing the intracellular sodium

concentration.
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Seed cells in culture vessel
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Prepare loading buffer

:

Dilute Sodium lonophore VIl
to working concentration
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Wash cells with loading buffer
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Add ionophore-containing buffer to cells

i

Incubate at 37°C

i

Wash cells to remove extracellular ionophore

'

Proceed to downstream experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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